N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-(3-methylbutyl)-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H36N4O/c1-18(2)7-11-24-22(27)20-6-4-12-26(17-20)21-8-13-25(14-9-21)16-19-5-3-10-23-15-19/h3,5,10,15,18,20-21H,4,6-9,11-14,16-17H2,1-2H3,(H,24,27)
• InChI Key: QZCALQDOWPSKRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1CCCN(C1)C2CCN(CC2)CC3=CN=CC=C3
• Molecular Formula: C22H36N4O
• Molecular Weight: 372.5 g/mol

Description

N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide, also known as MPDC, is a compound that has recently gained attention in the scientific community due to its potential in various research applications. MPDC is a bipiperidine-based compound that has been synthesized through a novel method, and its unique chemical structure has sparked interest in its potential use as a research tool.

Mechanism of Action

The mechanism of action of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is believed to act as a positive allosteric modulator of the nAChR. This means that N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide enhances the receptor's response to acetylcholine, the neurotransmitter that activates the receptor. N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has also been shown to enhance the activity of other receptors, such as the GABA-A receptor, further highlighting its potential as a research tool.
Biochemical and Physiological Effects
N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on the nAChR and GABA-A receptor, N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to enhance synaptic plasticity, which is the ability of neurons to change their connections in response to stimuli. N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has also been shown to have neuroprotective effects, which may make it a valuable tool in the study of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is its high affinity for the nAChR. This makes it a valuable tool for studying the structure and function of the receptor. N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is its lack of selectivity for the nAChR. N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to bind to other receptors, which may complicate its use in certain experiments.

Future Directions

There are several future directions for research involving N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide. One potential application of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is in the study of addiction. Nicotine addiction is thought to be mediated in part by the nAChR, and N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide's high affinity for the receptor makes it a potential tool for studying the mechanisms of addiction. Another potential application of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is in the study of Alzheimer's disease. N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide's neuroprotective effects may make it a valuable tool in the development of treatments for the disease. Finally, further research is needed to fully understand the mechanism of action of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide and its effects on other receptors. This may lead to the development of more selective compounds with even greater potential as research tools.
Conclusion
In conclusion, N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a compound with great potential as a research tool. Its high affinity for the nAChR and other receptors, as well as its neuroprotective and synaptic plasticity-enhancing effects, make it a valuable tool for studying a variety of biological processes. Further research is needed to fully understand the mechanisms of action of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves a series of chemical reactions that start with the reaction of 3-pyridinemethanol with 3-methylbutyraldehyde to form an intermediate compound. This intermediate is then reacted with piperidine to form the final product, N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide. The synthesis of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a relatively simple process, and the compound can be obtained in good yields.

Scientific Research Applications

N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have potential in various scientific research applications. One of the most promising applications of N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is in the study of the nicotinic acetylcholine receptor (nAChR). N-(3-methylbutyl)-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been shown to bind to the nAChR with high affinity, making it a valuable tool for studying the receptor's structure and function.